Cas no 165066-67-1 (Cyclohexanone,2,2-diethoxy-6-methyl-)

165066-67-1 structure
Product name:Cyclohexanone,2,2-diethoxy-6-methyl-
CAS No:165066-67-1
MF:C11H20O3
MW:200.274703979492
CID:110510
Cyclohexanone,2,2-diethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2,2-diethoxy-6-methyl-
- Cyclohexanone, 2,2-diethoxy-6-methyl- (9CI)
- Cyclohexanone, 2,2-diethoxy-6-methyl-
-
- Inchi: 1S/C11H20O3/c1-4-13-11(14-5-2)8-6-7-9(3)10(11)12/h9H,4-8H2,1-3H3
- InChI Key: FYLBBNPMHMGTQN-UHFFFAOYSA-N
- SMILES: C1(=O)C(C)CCCC1(OCC)OCC
Computed Properties
- Exact Mass: 200.1413
- Monoisotopic Mass: 200.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 262.3±40.0 °C(Predicted)
- PSA: 35.53
Cyclohexanone,2,2-diethoxy-6-methyl- Related Literature
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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8. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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